N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(m-tolyl)acetamide

• IUPAC Name: N-[5-methyl-2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-(3-methylphenyl)acetamide
• InChI: InChI=1S/C20H23N5O2/c1-4-6-16-12-19(27)23-20(21-16)25-17(10-14(3)24-25)22-18(26)11-15-8-5-7-13(2)9-15/h5,7-10,12H,4,6,11H2,1-3H3,(H,22,26)(H,21,23,27)
• InChI Key: DMZHDFKNFCFMOP-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)CC3=CC=CC(=C3)C
• Molecular Formula: C20H23N5O2
• Molecular Weight: 365.4 g/mol

Description

N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C20H23N5O2 and its molecular weight is 365.437. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potential

N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(m-tolyl)acetamide derivatives have been explored for their anticancer properties. Al-Sanea et al. (2020) synthesized a range of these derivatives, targeting their cytotoxic activity against various cancer cell lines. The synthesized compounds exhibited notable cancer cell growth inhibition against eight cancer cell lines, including HOP-92, NCI-H226, and MDA-MB-468, showcasing their potential as anticancer agents (Al-Sanea et al., 2020).

Antioxidant Activity

Another study focused on the antioxidant properties of pyrazole-acetamide derivatives. Chkirate et al. (2019) synthesized two novel compounds and their Co(II) and Cu(II) coordination complexes, demonstrating significant antioxidant activity through DPPH, ABTS, and FRAP assays. This suggests the compounds' potential in oxidative stress-related therapeutic applications (Chkirate et al., 2019).

Molecular Docking and Computational Studies

Sebhaoui et al. (2020) reported on the synthesis of novel 2-pyrone derivatives, including a compound structurally similar to the query compound. Their study included crystal structure analysis, Hirshfeld surface analysis, and computational studies, demonstrating the potential for these compounds in designing enzyme inhibitors through molecular docking and dynamics simulation studies (Sebhaoui et al., 2020).

Antimicrobial Activity

In addition to anticancer and antioxidant applications, certain pyrazolo[3,4-d]pyrimidine derivatives have been evaluated for their antimicrobial efficacy. El-Morsy et al. (2017) synthesized a series of these derivatives, finding some to exhibit mild to moderate activity against the human breast adenocarcinoma cell line MCF7. This highlights their potential as antimicrobial agents in addition to their anticancer applications (El-Morsy et al., 2017).